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Compound of Interest

Compound Name: Ethirimol

Cat. No.: B033103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the established analytical

methodologies for the detection and quantification of Ethirimol residues in various

environmental and agricultural matrices. The primary focus is on a robust and sensitive method

employing Ultra-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (UPLC-MS/MS) following a QuEChERS-based sample preparation.

I. Introduction
Ethirimol is a systemic fungicide belonging to the pyrimidine group, primarily used to control

powdery mildew on a variety of crops. Due to its potential persistence in the environment and

presence in food commodities, regulatory bodies worldwide have established Maximum

Residue Limits (MRLs) to ensure consumer safety. Accurate and sensitive analytical methods

are therefore crucial for monitoring Ethirimol residues in matrices such as fruits, vegetables,

soil, and water.

The most widely adopted and effective technique for Ethirimol residue analysis is UPLC-

MS/MS, which offers high selectivity, sensitivity, and throughput. This is often paired with the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method,

which simplifies the extraction and cleanup process.

II. Analytical Methodologies
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A. Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS)
This is the preferred method for the sensitive and selective quantification of Ethirimol residues.

Experimental Workflow for UPLC-MS/MS Analysis of Ethirimol Residues
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Caption: General workflow for Ethirimol residue analysis using UPLC-MS/MS.

1. Detailed Experimental Protocol: UPLC-MS/MS

This protocol is applicable to agricultural commodities such as cucumbers and wax gourds.

a. Sample Preparation (QuEChERS Method)

The QuEChERS method provides an efficient extraction and cleanup of Ethirimol from

complex matrices.

Workflow for QuEChERS Sample Preparation
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Caption: Step-by-step workflow of the QuEChERS method for sample preparation.

Homogenization: Weigh 10.0 g of a homogenized sample into a 50 mL centrifuge tube.

Extraction: Add 20.0 mL of acetonitrile to the tube. Shake vigorously for 3 minutes at 2500

rpm.
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First Centrifugation: Centrifuge the sample.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1.5 mL of the supernatant into

a 2 mL centrifuge tube containing 50 mg of primary secondary amine (PSA), 20 mg of

graphitized carbon black (GCB), and 130 mg of anhydrous MgSO₄. The PSA removes

sugars and fatty acids, while GCB helps in the removal of pigments.

Second Agitation and Centrifugation: Shake the d-SPE tube for 5 minutes at 2500 rpm and

then centrifuge for 2 minutes at 10,000 rpm.

Final Extract: Collect the supernatant, filter it through a 0.22 µm syringe filter, and transfer it

to an autosampler vial for UPLC-MS/MS analysis.

b. UPLC-MS/MS Analysis

The analysis is performed using a UPLC system coupled to a tandem quadrupole mass

spectrometer.

UPLC Column: A Waters ACQUITY UPLC BEH C18 column (2.1 mm × 50 mm, 1.7 μm) or

equivalent is recommended.

Mobile Phase: A gradient elution using deionized water with 0.05% formic acid as mobile

phase A and methanol as mobile phase B is typically employed.

Flow Rate: A constant flow rate of 0.30 mL/min is maintained.

Injection Volume: 1 µL of the final extract is injected.

Column Temperature: The column is maintained at 35 °C.

MS/MS Detection: The mass spectrometer is operated in positive electrospray ionization

(ESI+) mode with multiple reaction monitoring (MRM) for the detection and quantification of

Ethirimol.

2. Data Presentation: UPLC-MS/MS Method Performance

The following tables summarize the quantitative data for the UPLC-MS/MS analysis of

Ethirimol.
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Table 1: Mass Spectrometric Parameters for Ethirimol

Analyte Precursor Ion (m/z) Product Ion (m/z)

| Ethirimol | 210.1 | 112.1 |

Note: The specific precursor and product ions, along with collision energies, are crucial for the

selective detection and quantification of Ethirimol.

Table 2: Method Validation Data for Ethirimol in Various Matrices

Matrix
Spiked
Level
(mg/kg)

Recovery
(%)

RSD (%)
LOQ
(mg/kg)

Linearity
(R²)

Cucumber 0.01, 0.1, 5 95.2 - 98.7 0.92 - 5.54 0.01 >0.99

| Wax Gourd | 0.01, 0.08, 0.5 | 85.2 - 92.0 | 2.5 - 5.1 | 0.01 | Not Specified |

Data sourced from studies on cucumber and wax gourd.

B. Other Analytical Techniques
While UPLC-MS/MS is the most prevalent technique, other methods like Gas Chromatography

(GC) can also be employed, although they might require derivatization for the analysis of polar

compounds like Ethirimol.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique offers high

sensitivity and selectivity. Sample preparation often involves a QuEChERS extraction followed

by a cleanup step. The choice between GC-MS/MS and LC-MS/MS often depends on the

volatility and thermal stability of the target analytes. For Ethirimol, LC-MS/MS is generally

preferred due to its polar nature.

III. Application in Different Matrices
A. Agricultural Commodities
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The described UPLC-MS/MS method with QuEChERS sample preparation is highly effective

for analyzing Ethirimol residues in various fruits and vegetables, such as cucumbers and wax

gourds. The combination of PSA and GCB in the d-SPE cleanup step is particularly useful for

matrices with high pigment content.

B. Soil and Water

For the analysis of Ethirimol residues in soil, the QuEChERS method can be adapted. The

extraction and cleanup steps may need optimization based on the soil type and organic matter

content. For water samples, a direct injection after filtration may be possible for clean samples,

while for more complex water matrices, a solid-phase extraction (SPE) step might be

necessary to concentrate the analyte and remove interferences prior to LC-MS/MS analysis.

IV. Conclusion
The detailed UPLC-MS/MS method combined with QuEChERS sample preparation provides a

reliable and sensitive approach for the routine monitoring of Ethirimol residues in diverse

matrices. This methodology supports regulatory compliance and ensures food safety. The

provided protocols and data serve as a valuable resource for researchers and analytical

scientists in the field of pesticide residue analysis.

To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Determination of Ethirimol Residues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033103#analytical-methods-for-detecting-ethirimol-
residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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